Cas no 1311632-21-9 (3-Pyrrolidinecarboxamide, N-(1-cyanocyclopentyl)-1-[(4-methoxyphenyl)methyl]-5-oxo-)

• Product Name: 3-Pyrrolidinecarboxamide, N-(1-cyanocyclopentyl)-1-[(4-methoxyphenyl)methyl]-5-oxo-
• CAS No: 1311632-21-9
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 6460680
• PubChem ID: 53581337
• Update Time: 2025-05-20

3-Pyrrolidinecarboxamide, N-(1-cyanocyclopentyl)-1-[(4-methoxyphenyl)methyl]-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxamide, N-(1-cyanocyclopentyl)-1-[(4-methoxyphenyl)methyl]-5-oxo-

• Inchi： 1S/C19H23N3O3/c1-25-16-6-4-14(5-7-16)11-22-12-15(10-17(22)23)18(24)21-19(13-20)8-2-3-9-19/h4-7,15H,2-3,8-12H2,1H3,(H,21,24)
• InChI Key： BGPOLZTZEGGFGK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2)C(=O)CC(C(NC2(C#N)CCCC2)=O)C1

Additional information on 3-Pyrrolidinecarboxamide, N-(1-cyanocyclopentyl)-1-[(4-methoxyphenyl)methyl]-5-oxo-

Introduction to 3-Pyrrolidinecarboxamide, N-(1-cyanocyclopentyl)-1-[(4-methoxyphenyl)methyl]-5-oxo and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biochemical research. Among these, 3-Pyrrolidinecarboxamide, N-(1-cyanocyclopentyl)-1-[(4-methoxyphenyl)methyl]-5-oxo (CAS No: 1311632-21-9) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its complex molecular framework, has garnered attention from researchers for its potential in various therapeutic and biochemical pathways.

The molecular structure of 3-Pyrrolidinecarboxamide, N-(1-cyanocyclopentyl)-1-[(4-methoxyphenyl)methyl]-5-oxo consists of multiple functional groups that contribute to its reactivity and biological activity. The presence of a pyrrolidine ring, coupled with amide and cyano functional groups, suggests a high degree of versatility in chemical interactions. This structural complexity makes it an attractive candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways with high specificity. The 3-Pyrrolidinecarboxamide, N-(1-cyanocyclopentyl)-1-[(4-methoxyphenyl)methyl]-5-oxo compound has shown promise in preliminary studies as a potential lead molecule for the development of new therapeutic agents. Its ability to interact with various biological targets makes it a valuable asset in the quest for innovative treatments for a range of diseases.

The synthesis of this compound involves a series of intricate chemical reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies has enabled researchers to produce high-purity samples of 3-Pyrrolidinecarboxamide, N-(1-cyanocyclopentyl)-1-[(4-methoxyphenyl)methyl]-5-oxo, which is crucial for subsequent biological evaluation. These synthetic advancements have opened up new avenues for the exploration of its pharmacological properties.

One of the most compelling aspects of this compound is its potential application in the field of targeted therapy. The unique structural features of 3-Pyrrolidinecarboxamide, N-(1-cyanocyclopentyl)-1-[(4-methoxyphenyl)methyl]-5-oxo allow it to interact with specific biological targets, making it an excellent candidate for the development of drugs that can selectively inhibit disease-causing pathways. This targeted approach has the potential to reduce side effects and improve treatment outcomes for patients.

Recent studies have begun to uncover the mechanistic insights into how 3-Pyrrolidinecarboxamide, N-(1-cyanocyclopentyl)-1-[(4-methoxyphenyl)methyl]-5-oxo exerts its effects on biological systems. These studies have revealed that the compound can modulate various signaling pathways involved in inflammation, cell proliferation, and apoptosis. By understanding these mechanisms, researchers can design more effective therapeutic strategies that leverage the unique properties of this compound.

The development of new drug candidates is often hampered by challenges such as poor solubility, low bioavailability, and rapid metabolism. However, the structural features of 3-Pyrrolidinecarboxamide, N-(1-cyanocyclopentyl)-1-[(4-methoxyphenyl)methyl]-5-oxo offer opportunities to address these issues through structural optimization. By modifying specific parts of the molecule, researchers can enhance its pharmacokinetic properties while maintaining or improving its biological activity.

In conclusion, 3-Pyrrolidinecarboxamide, N-(1-cyanocyclopentyl)-1-[(4-methoxyphenyl)methyl]-5-oxo represents a significant advancement in the field of chemical research. Its unique structural properties and potential applications make it a valuable compound for further investigation. As research continues to uncover new insights into its pharmacological effects, this compound holds great promise for the development of novel therapeutic agents that can improve human health and well-being.